1-(4-Fluorophenyl)thiourea
Cat. No. B188259
Key on ui cas rn:
459-05-2
M. Wt: 170.21 g/mol
InChI Key: BRWKXKNZRVALNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04933355
Procedure details
The reaction described in Preparation 42 was repeated, but using 12 g of p-fluorophenylthiourea, 14.8 g of ethyl bromopyruvate, and 120 ml of ethanol, giving the title compound as pale yellow prisms.
Name
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][C:9]([NH2:11])=[S:10])=[CH:4][CH:3]=1.Br[CH2:13][C:14](=O)[C:15]([O:17][CH2:18][CH3:19])=[O:16]>C(O)C>[F:1][C:2]1[CH:3]=[CH:4][C:5]([NH:8][C:9]2[S:10][CH:13]=[C:14]([C:15]([O:17][CH2:18][CH3:19])=[O:16])[N:11]=2)=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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12 g
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)NC(=S)N
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Step Two
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Name
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Quantity
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14.8 g
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Type
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reactant
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Smiles
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BrCC(C(=O)OCC)=O
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Step Three
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction described in Preparation 42
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC1=CC=C(NC=2SC=C(N2)C(=O)OCC)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
